6-amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one
Cat. No. B011474
Key on ui cas rn:
103361-43-9
M. Wt: 178.19 g/mol
InChI Key: QXLKSGOSLHFMIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[CH3:16][CH2:17][OH:18].[CH3:1][N:2]1[C:3](=[O:15])[CH2:4][O:5][c:6]2[c:7]1[cH:8][c:9]([N+:12]([O-:13])=[O:14])[cH:10][cH:11]2.[OH2:19]>>[CH3:1][N:2]1[C:3](=[O:15])[CH2:4][O:5][c:6]2[c:7]1[cH:8][c:9]([NH2:12])[cH:10][cH:11]2
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN1C(=O)COc2ccc([N+](=O)[O-])cc21
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN1C(=O)COc2ccc(N)cc21
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
